Cas no 2680776-15-0 (4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate
• CAS No: 2680776-15-0
• MF: C₁₃H₂₆N₂O₅S
• MW: 322.420942783356
• CID: 5633956
• PubChem ID: 165930805
• Update Time: 2025-05-26

4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 4-({[(tert-butoxy)carbonyl]amino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate
• EN300-28294278
• 2680776-15-0
• 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate

• Inchi： 1S/C13H26N2O5S/c1-12(2,3)20-11(16)14-10-13(21(5,18)19)6-8-15(4,17)9-7-13/h6-10H2,1-5H3,(H,14,16)
• InChI Key： GWBCYCXQKLYEMC-UHFFFAOYSA-N
• SMILES： S(C)(C1(CNC(=O)OC(C)(C)C)CC[N+](C)(CC1)[O-])(=O)=O

Computed Properties

• Exact Mass: 322.15624311g/mol
• Monoisotopic Mass: 322.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate

4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate: A Comprehensive Overview

The compound with CAS No. 2680776-15-0, known as 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate, is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a tert-butoxy group, a carbonylamino moiety, and a methanesulfonyl substituent attached to a piperidine ring. The presence of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in the development of novel drugs and materials. The tert-butoxy group, for instance, is widely used as a protecting group in peptide synthesis due to its stability under harsh reaction conditions. Similarly, the methanesulfonyl group is known for its ability to act as an electron-withdrawing substituent, which can significantly influence the reactivity of the molecule in various reactions. The combination of these groups in a single molecule makes it an invaluable tool for researchers working on complex molecular architectures.

One of the most notable features of this compound is its role as an intermediate in the synthesis of bioactive compounds. The piperidine ring serves as a rigid framework that can be further functionalized to introduce additional substituents, thereby expanding its potential applications. Recent studies have demonstrated that derivatives of this compound can exhibit potent biological activities, including anti-inflammatory and anticancer properties. For example, researchers have reported that certain analogs of this compound can inhibit key enzymes involved in inflammation pathways, making them promising candidates for the development of new anti-inflammatory drugs.

In addition to its biological applications, this compound has also found utility in materials science. The tert-butoxy group's stability under thermal and chemical conditions makes it suitable for use in high-performance materials such as polymers and coatings. Recent research has explored the use of this compound as a precursor for the synthesis of advanced polymers with tailored properties, including improved mechanical strength and thermal stability.

The synthesis of 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent introduction of functional groups using advanced coupling reactions. The use of modern catalytic systems has enabled researchers to achieve high yields and excellent selectivity in these reactions, ensuring the scalability of the synthesis process.

From an environmental standpoint, this compound has been studied for its potential applications in green chemistry. The use of renewable feedstocks and energy-efficient reaction conditions has been explored to minimize the environmental impact of its production. Recent breakthroughs in catalytic asymmetric synthesis have further enhanced its sustainability profile by reducing waste generation and improving atom economy.

In conclusion, 4-({(tert-butoxy)carbonylamino}methyl)-4-methanesulfonyl-1-methylpiperidin-1-ium-1-olate is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an essential tool for researchers working on complex molecular designs. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing modern chemistry.